Cas no 1291488-14-6 (3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one)

• Product Name: 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one
• CAS No: 1291488-14-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5058808
• Update Time: 2025-05-19

3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(5-methylfuran-2-yl)-1-phenylazetidin-2-one
• 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one

• Inchi： 1S/C14H14N2O2/c1-9-7-8-11(18-9)13-12(15)14(17)16(13)10-5-3-2-4-6-10/h2-8,12-13H,15H2,1H3
• InChI Key： UNDJYBILXHRWCS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C(C(N1C1C=CC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 1.2
• Topological Polar Surface Area: 59.5

Additional information on 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one

Comprehensive Overview of 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one (CAS No. 1291488-14-6)

3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one (CAS No. 1291488-14-6) is a specialized β-lactam derivative with a unique structural framework combining a furan ring and a phenyl group. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a building block for bioactive molecules. The presence of the azetidin-2-one core, commonly found in antibiotics, makes it a promising candidate for drug discovery.

Researchers are increasingly exploring 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one for its role in designing novel antimicrobial agents and enzyme inhibitors. The 5-methyl-furan-2-yl moiety enhances its solubility and bioavailability, while the phenyl group contributes to its stability. These features align with current trends in small-molecule drug development, where structural diversity is key to overcoming drug resistance.

The synthesis of 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one typically involves multistep organic reactions, including cycloaddition and amination processes. Recent advancements in green chemistry have optimized its production, reducing waste and improving yields. This aligns with the growing demand for sustainable synthetic methods in the chemical industry.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential binding affinity to bacterial targets. Its molecular weight (approximately 256.3 g/mol) and logP value suggest favorable pharmacokinetic properties, making it a subject of interest for virtual screening libraries.

Market analysts note rising demand for azetidin-2-one derivatives like 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one, driven by pharmaceutical R&D investments. The global β-lactam market is projected to grow at 4.8% CAGR (2023–2030), with heterocyclic compounds playing a pivotal role. Suppliers are expanding catalogs to include such high-purity intermediates for preclinical studies.

From a regulatory perspective, this compound is classified as a non-hazardous research chemical when handled under standard laboratory protocols. However, users must consult SDS documentation for specific safety guidelines. Its storage typically requires protection from moisture at 2–8°C to maintain stability.

Recent publications (2022–2023) highlight its utility in combinatorial chemistry and structure-activity relationship (SAR) studies. The amino group at position 3 allows for further derivatization, enabling the creation of diverse structure-activity relationship (SAR) studies. The amino group at position 3 allows for further derivatization, enabling the creation of diverse analog libraries for high-throughput screening.

For researchers sourcing 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one, key specifications include: >95% HPLC purity, white to off-white crystalline powder morphology, and compatibility with common organic solvents like DMSO and methanol. Leading suppliers provide custom synthesis services at milligram to kilogram scales with COA certification.

Emerging applications include its use as a fluorescent probe precursor due to the furan ring's photophysical properties. This aligns with the booming diagnostic imaging market, projected to reach $8.6 billion by 2027. The compound's structure-property relationships are also being investigated for material science applications, particularly in polymeric coatings with enhanced durability.

In summary, 3-Amino-4-(5-methyl-furan-2-yl)-1-phenyl-azetidin-2-one (CAS No. 1291488-14-6) represents a versatile scaffold at the intersection of medicinal chemistry and materials research. Its balanced lipophilicity and hydrogen-bonding capacity make it a valuable tool for addressing contemporary challenges in targeted therapy development and functional material design.